3-phenyl-6,7-dihydro[1,4]dioxino[2,3-f][2,1]benzisoxazole

• IUPAC Name: 3-phenyl-6,7-dihydro-[1,4]dioxino[2,3-f][2,1]benzoxazole
• InChI: InChI=1S/C15H11NO3/c1-2-4-10(5-3-1)15-11-8-13-14(18-7-6-17-13)9-12(11)16-19-15/h1-5,8-9H,6-7H2
• InChI Key: YOYOMTNVZRVGIO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC3=NOC(=C3C=C2O1)C4=CC=CC=C4
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol

Description

3-phenyl-6,7-dihydro[1,4]dioxino[2,3-f][2,1]benzisoxazole is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzisoxazole derivatives, which have been studied extensively for their pharmacological properties.

Scientific Research Applications

Antitumor Properties

Compounds with structures related to benzothiazoles, such as the fluorinated 2-(4-aminophenyl)benzothiazoles, have been studied for their potent cytotoxic activities in vitro against certain human breast cell lines. These compounds exhibit a biphasic dose-response relationship, indicating their potential as broad-spectrum agents in cancer therapy. Notably, the synthesis and in vitro biological properties of these compounds have been a focus, with specific derivatives showing promise for pharmaceutical development due to their lack of exportable metabolites and maintained induction of crucial cytochrome P450 enzymes (Hutchinson et al., 2001).

Antimicrobial and Anti-inflammatory Activities

Novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These compounds were prepared through multi-component cyclo-condensation reactions and screened for their efficacy against bacterial and fungal strains. Some compounds within this series have demonstrated significant anti-inflammatory properties, which could be beneficial in developing new therapeutic agents (Kendre et al., 2015).

Pharmaceutical Applications

Research into the synthesis, crystal structure, DFT calculations, and biological activity evaluation of novel isoxazolequinoxaline derivatives highlights the potential of these compounds in drug development, particularly as anti-cancer agents. Studies include detailed analyses of their molecular structures, dynamic behaviors, and interactions with biological targets. Such comprehensive evaluations are crucial for understanding the mechanisms of action and optimizing the therapeutic efficacy of new drugs (Abad et al., 2021).

Material Science and Chemistry

The synthesis and characteristics of polybenzoxazine compounds with phenylnitrile functional groups illustrate the versatility of benzoxazine monomers in creating materials with improved thermal stability and dynamic mechanical properties. These advancements are significant for developing high-performance polymers with potential applications in various industries, including aerospace, automotive, and electronics (Qi et al., 2009).